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Compound of Interest

Compound Name: TAS-114

Cat. No.: B611158

This document provides crucial safety protocols and logistical plans for the handling and
disposal of TAS-114, a dual dUTPase and dihydropyrimidine dehydrogenase (DPD) inhibitor.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Precautions

TAS-114 is classified as harmful if swallowed (Acute toxicity, Oral, Category 4) and very toxic to
aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic aquatic toxicity,
Category 1). Appropriate personal protective equipment (PPE) and handling procedures are
mandatory to minimize exposure and prevent environmental contamination.

Quantitative Safety Data

While specific occupational exposure limits for TAS-114 have not been established, the
following table summarizes key safety-related quantitative data.
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Parameter Value Source
Category 4 (Harmful if
Oral LD50
swallowed)
i . Category 1 (Acute and
Aquatic Toxicity

Chronic)

Solubility in DMSO 90 - 100 mg/mL

[1](2]

Storage Temperature (Powder) -20°C

Storage Temperature (in
-80°C
Solvent)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling TAS-114.

led | . :

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-resistant nitrile
gloves (ASTM D6978

certified).

Protects against dermal
absorption. Nitrile offers good

chemical resistance.

Eye Protection

Safety goggles with side-
shields or a face shield.

Prevents splashes to the eyes.

Body Protection

Impervious clothing, such as a
disposable gown with long

sleeves and closed cuffs.

Protects skin from

contamination.

Respiratory Protection

A suitable respirator should be
used when handling the
powder outside of a certified
chemical fume hood to avoid

inhalation of dust particles.

Prevents respiratory exposure

to the powdered compound.
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Experimental Protocols

Adherence to detailed experimental protocols is critical for safety and experimental
reproducibility.

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

e Preparation:
o Don all required PPE as specified in the table above.
o Perform all manipulations within a certified chemical fume hood.

o Wipe down the work surface with an appropriate deactivating solution before and after
handling.

e Weighing the Compound:

o Use an analytical balance to carefully weigh the desired amount of TAS-114 powder onto
weigh paper.

o Handle the powder gently to minimize the creation of airborne dust.

¢ Solubilization:

o

Carefully transfer the weighed powder into a sterile, conical tube.

o Add the calculated volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM
concentration.

o To ensure complete transfer, rinse the weigh paper with a small amount of the solvent and
add it to the tube.

o Cap the tube securely and vortex until the compound is fully dissolved. Gentle warming
and sonication can aid dissolution.

o Storage:
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o Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Signaling Pathway and Workflow Diagrams

Visual representations of the mechanism of action and emergency procedures can enhance
understanding and preparedness.

Mechanism of Action of TAS-114
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Click to download full resolution via product page

Caption: Mechanism of action of TAS-114.
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TAS-114 Spill Response Workflow

Alert others in the area

:

Evacuate the immediate area
(if necessary)

:

Assess the spill
(minor vs. major)

:

Don appropriate PPE

:

Contain the spill with
absorbent material

:

Neutralize (if applicable)
and absorb

:

Collect contaminated material
into a hazardous waste container

;

Decontaminate the area

:

Dispose of waste according to
institutional guidelines

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. abmole.com [abmole.com]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TAS-114]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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